Cas no 161559-08-6 (1-chloro-4-(2-methoxyethyl)benzene)

• Product Name: 1-chloro-4-(2-methoxyethyl)benzene
• CAS No: 161559-08-6
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD24153900
• CID: 4609222
• PubChem ID: 20745842
• Update Time: 2025-10-28

1-chloro-4-(2-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(2-methoxyethyl)-Benzene
• 1-chloro-4-(2-methoxyethyl)benzene

• MDL： MFCD24153900
• Inchi： 1S/C9H11ClO/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： IFNDKCBRVYPUNR-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CCOC)C=C1

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-4-(2-methoxyethyl)benzene

Professional Introduction to 1-chloro-4-(2-methoxyethyl)benzene (CAS No. 161559-08-6)

1-chloro-4-(2-methoxyethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 161559-08-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a chloro substituent and an N,N-dimethylethylamine side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its structural framework, combining aromatic and aliphatic functionalities, allows for diverse modifications and applications in drug discovery and industrial processes.

The synthesis of 1-chloro-4-(2-methoxyethyl)benzene typically involves the chlorination of p-(2-methoxyethyl)benzene using appropriate chlorinating agents under controlled conditions. This reaction requires careful optimization to ensure high yield and purity, as side reactions such as over-chlorination or decomposition can occur if the reaction parameters are not meticulously controlled. Advanced techniques in catalysis and green chemistry have been explored to enhance the efficiency of this process, reducing waste and improving sustainability.

In recent years, 1-chloro-4-(2-methoxyethyl)benzene has been studied for its potential applications in pharmaceutical research. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile building block for constructing more complex molecules. Researchers have utilized this compound in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The N,N-dimethylethylamine moiety, in particular, has been investigated for its role in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

One of the most promising areas of research involving 1-chloro-4-(2-methoxyethyl)benzene is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the aromatic core of 1-chloro-4-(2-methoxyethyl)benzene, scientists have been able to develop inhibitors that selectively target specific kinases, thereby reducing off-target effects and improving therapeutic efficacy. Several preclinical studies have demonstrated the potential of these inhibitors in animal models, paving the way for further clinical investigation.

The compound's utility extends beyond pharmaceutical applications into materials science. For instance, derivatives of 1-chloro-4-(2-methoxyethyl)benzene have been explored as monomers for polymer synthesis. The aromatic ring provides rigidity and stability to polymers, while the N,N-dimethylethylamine group can introduce functional sites for further chemical modifications. These polymers find applications in coatings, adhesives, and specialty materials where specific mechanical and chemical properties are required.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 1-chloro-4-(2-methoxyethyl)benzene. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs by predicting how modifications to the structure will affect binding affinity and metabolic stability. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The environmental impact of synthesizing and using 1-chloro-4-(2-methoxyethyl)benzene is another area of concern that has prompted research into greener alternatives. Traditional synthetic routes often involve hazardous reagents and generate significant waste. However, recent innovations in catalytic processes and solvent systems have aimed to minimize these environmental burdens. For example, biocatalytic methods using enzymes have been explored as sustainable alternatives to conventional chemical synthesis, offering a more environmentally friendly approach to producing this compound.

In conclusion, 1-chloro-4-(2-methoxyethyl)benzene (CAS No. 161559-08-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, driven by advancements in synthetic chemistry, computational modeling, and sustainable practices. As our understanding of its properties grows, so does its potential to contribute to innovation across multiple scientific disciplines.